![molecular formula C10H14N4O2 B2545857 3-Nitro-6-(piperidin-1-yl)pyridin-2-amine CAS No. 883722-47-2](/img/structure/B2545857.png)
3-Nitro-6-(piperidin-1-yl)pyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Nitro-6-(piperidin-1-yl)pyridin-2-amine is a compound that contains a piperidine moiety . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of piperidine synthesis were published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction .Scientific Research Applications
Anti-Tubercular Activity
3-Nitro-6-(piperidin-1-yl)pyridin-2-amine: has shown promise as a potential anti-tubercular agent. Researchers have evaluated its efficacy against Mycobacterium tuberculosis, the causative agent of tuberculosis. In vitro studies using cell viability assays demonstrated dose-dependent activity, with an IC₅₀ value determined from the dose-response curve . Further investigations are warranted to explore its mechanism of action and potential clinical applications.
p70S6Kβ Inhibition
Selective inhibitors of p70S6Kβ are scarce, but this compound could serve as a starting point for designing molecules targeting this kinase. p70S6Kβ plays a crucial role in cell growth, proliferation, and survival pathways. Investigating the inhibitory effects of 3-Nitro-6-(piperidin-1-yl)pyridin-2-amine on p70S6Kβ may yield insights into cancer therapy and other diseases involving dysregulated cell signaling .
Antimicrobial Potential
Among its derivatives, 3-Nitro-6-(piperidin-1-yl)pyridin-2-amine exhibits good antimicrobial potential. Specifically, compounds 1a and 1b have demonstrated activity against various microbial strains. Further studies could explore their use as novel antimicrobial agents .
Future Directions
While the specific future directions for 3-Nitro-6-(piperidin-1-yl)pyridin-2-amine were not found in the search results, piperidine derivatives continue to be a significant area of research in the pharmaceutical industry . They are being utilized in different therapeutic applications, and their synthesis remains an important task of modern organic chemistry .
properties
IUPAC Name |
3-nitro-6-piperidin-1-ylpyridin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O2/c11-10-8(14(15)16)4-5-9(12-10)13-6-2-1-3-7-13/h4-5H,1-3,6-7H2,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNRFRZSDKIPNNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=NC(=C(C=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitro-6-(piperidin-1-yl)pyridin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.